Cas no 2001712-03-2 (1-2-(2,2-difluorocyclopropoxy)ethyl-4-methyl-1H-pyrazol-3-amine)

• Product Name: 1-2-(2,2-difluorocyclopropoxy)ethyl-4-methyl-1H-pyrazol-3-amine
• CAS No: 2001712-03-2
• MF: C₉H₁₃F₂N₃O
• MW: 217.21582865715
• CID: 5982182
• PubChem ID: 165855006
• Update Time: 2025-05-30

1-2-(2,2-difluorocyclopropoxy)ethyl-4-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(2,2-difluorocyclopropoxy)ethyl-4-methyl-1H-pyrazol-3-amine
• 1-[2-(2,2-difluorocyclopropoxy)ethyl]-4-methyl-1H-pyrazol-3-amine
• EN300-1111993
• 2001712-03-2

• Inchi： 1S/C9H13F2N3O/c1-6-5-14(13-8(6)12)2-3-15-7-4-9(7,10)11/h5,7H,2-4H2,1H3,(H2,12,13)
• InChI Key： MNQZACDREPBOBW-UHFFFAOYSA-N
• SMILES： FC1(CC1OCCN1C=C(C)C(N)=N1)F

Computed Properties

• Exact Mass: 217.10266837g/mol
• Monoisotopic Mass: 217.10266837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 53.1Ų

Additional information on 1-2-(2,2-difluorocyclopropoxy)ethyl-4-methyl-1H-pyrazol-3-amine

Compound CAS No. 2001712-03-2: 1-[2-(2,2-Difluorocyclopropoxy)ethyl]-4-methyl-1H-pyrazol-3-amine

The compound with CAS number 2001712-03-2, known as 1-[2-(2,2-difluorocyclopropoxy)ethyl]-4-methyl-1H-pyrazol-3-amine, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and pharmacology. This compound is notable for its unique structural features, which include a pyrazole ring, a cyclopropoxy group, and a methyl substituent. These elements contribute to its potential applications in drug discovery and agrochemical development.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to modulate various biological targets. The presence of the cyclopropoxy group in this compound adds further complexity to its structure, potentially enhancing its pharmacokinetic properties such as bioavailability and stability. The methyl substituent at the 4-position of the pyrazole ring may also play a critical role in optimizing the compound's interaction with biological systems.

One of the most promising applications of this compound lies in its potential as a pesticide or herbicide. Researchers have explored the use of pyrazole-containing molecules in agricultural settings due to their ability to inhibit key enzymes involved in plant growth. The incorporation of a difluorocyclopropoxy group may enhance the compound's selectivity and efficacy against specific pests or weeds, making it a valuable candidate for further development in agrochemicals.

In addition to its agricultural applications, this compound has shown potential in the field of medicinal chemistry. The pyrazole ring is a well-known scaffold for designing drugs targeting various therapeutic areas, including cancer, inflammation, and infectious diseases. The difluorocyclopropoxy group may introduce novel pharmacophoric elements that could improve the compound's binding affinity to target proteins or enzymes.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving coupling agents and protecting groups. The use of green chemistry principles has also been explored to minimize environmental impact during its production process. These developments underscore the importance of sustainable practices in modern chemical synthesis.

The structural versatility of this compound makes it an attractive candidate for further research into its biological activities and mechanisms of action. Ongoing studies are investigating its potential as an antimicrobial agent, particularly against drug-resistant bacterial strains. The presence of fluorine atoms in the molecule may contribute to its ability to disrupt bacterial cell membranes or inhibit essential enzymes.

In conclusion, the compound with CAS number 2001712-03-2 represents a cutting-edge advancement in chemical synthesis and drug discovery. Its unique structure, combining a pyrazole ring with a difluorocyclopropoxy group and a methyl substituent, positions it as a valuable tool for addressing challenges in agriculture and medicine. As research continues to uncover its full potential, this compound is poised to make significant contributions to both fields.